Cas no 1119449-35-2 (3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde)
1119449-35-2 structure
Product Name:3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde
CAS No:1119449-35-2
MF:C11H8BrNO2
MW:266.090722084045
MDL:MFCD11656166
CID:2209324
PubChem ID:329762166
Update Time:2025-04-21
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde
- 3-(4-Bromophenyl)-5-methyl-1,2-oxazole-4-carbaldehyde
-
- MDL: MFCD11656166
- Inchi: 1S/C11H8BrNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
- InChI Key: YQMIITZUGLDSDU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C(C=O)=C(C)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- Melting Point: 102-107 °C
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B998115-50mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B998115-100mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B998115-500mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 500mg |
$ 340.00 | 2022-06-06 | ||
| abcr | AB510036-100 mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 100MG |
€93.80 | 2022-07-29 | ||
| abcr | AB510036-250 mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 250MG |
€121.30 | 2022-07-29 | ||
| abcr | AB510036-1 g |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 1g |
€194.50 | 2022-07-29 | ||
| abcr | AB510036-5 g |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 5g |
€743.50 | 2022-07-29 | ||
| Chemenu | CM362971-1g |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 699934-1G |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde |
1119449-35-2 | 97% | 1G |
¥927.62 | 2022-02-24 | |
| abcr | AB510036-100mg |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde; . |
1119449-35-2 | 100mg |
€111.90 | 2025-04-22 |
3-(4-Bromophenyl)-5-methylisoxazole-4-carboxaldehyde Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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